3-amino-1H-indazol-5-ol
Description
“3-amino-1H-indazol-5-ol” is a compound that belongs to the class of indazoles, which are nitrogen-containing heterocyclic compounds . Indazoles are important building blocks for many bioactive natural products and commercially available drugs . They have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities .
Synthesis Analysis
The synthesis of indazoles, including “3-amino-1H-indazol-5-ol”, has been a topic of research in recent years. The strategies for their synthesis include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The molecular structure of “3-amino-1H-indazol-5-ol” consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . It contains two nitrogen atoms, one of which bears a hydrogen atom .
Chemical Reactions Analysis
Indazole derivatives, including “3-amino-1H-indazol-5-ol”, have been found to undergo various chemical reactions. These include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .
Mechanism of Action
Safety and Hazards
“3-amino-1H-indazol-5-ol” may form combustible dust concentrations in air. It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid dust formation, ingestion, and inhalation, and to use only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1H-indazol-5-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "hydrazine hydrate", "sodium hydroxide", "ethanol", "sulfuric acid", "sodium nitrite", "sodium sulfite", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "acetic acid", "ammonium hydroxide", "sodium hydroxide", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-aminobenzaldehyde using hydrazine hydrate and sodium hydroxide in ethanol.", "Step 2: Cyclization of 2-aminobenzaldehyde with sulfuric acid to form 2-amino-1,3-benzodioxole.", "Step 3: Diazotization of 2-amino-1,3-benzodioxole with sodium nitrite and sodium sulfite in hydrochloric acid to form 2-diazo-1,3-benzodioxole.", "Step 4: Reaction of 2-diazo-1,3-benzodioxole with sodium hydroxide to form 3-amino-1H-indazole.", "Step 5: Oxidation of 3-amino-1H-indazole with hydrogen peroxide in acetic acid to form 3-amino-1H-indazol-5-ol.", "Step 6: Purification of the product by recrystallization from water." ] } | |
CAS RN |
88805-70-3 |
Molecular Formula |
C7H7N3O |
Molecular Weight |
149.1 |
Purity |
95 |
Origin of Product |
United States |
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